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Compound of Interest

Compound Name: Platinum(ll) bromide

Cat. No.: B078637

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
Platinum(ll) bromide (PtBrz2) in various chemical reactions. It covers safety information, key
applications in catalysis and synthesis, and step-by-step methodologies for practical
implementation in a laboratory setting.

Safety and Handling

Platinum(ll) bromide is a hazardous substance that requires careful handling to avoid
exposure.[1][2] It is a skin, eye, and respiratory irritant.[2][3]

1.1 Personal Protective Equipment (PPE) Always handle Platinum(ll) bromide in a well-
ventilated area, preferably within a chemical fume hood.[1][2] The following PPE is mandatory:

o Eye Protection: Approved safety glasses with side shields or safety goggles.[1]
o Skin Protection: Chemical-resistant gloves.[1]

o Respiratory Protection: An approved NIOSH dust respirator should be used to avoid inhaling
the powder.[1]

1.2 Storage and Disposal
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o Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

[1][2]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[2]

1.3 First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
ensuring to flush under the eyelids.[1][2]

o Skin Contact: Wash the affected area with plenty of soap and water.[2] Remove
contaminated clothing.[1]

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.[1][2]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek immediate
medical attention.[1][2]

Physicochemical Properties

Platinum(ll) bromide is a dark green to brown powder.[4][5] It is generally insoluble in water
but can be dissolved in coordinating solvents or in the presence of donor ligands.[4]

Property Value References
Chemical Formula PtBr2 [4]

Molar Mass 354.89 g/mol [6]
Appearance Dark green powder [4]

Density 6.65 g/cm?3 at 25 °C [41[6]

Melting Point 250 °C (decomposes) [41[6]
Solubility Insoluble in water [4]

Application in Catalysis: Diboration of Alkynes
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Platinum(ll) bromide and other platinum compounds serve as effective catalysts in various
organic reactions, including hydrogenation and oxidation processes.[7] A notable application is
the platinum-catalyzed diboration of alkynes, which is a valuable method for synthesizing 1,2-

diborylalkenes. These products are versatile synthetic intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078637#experimental-setup-for-reactions-involving-
platinum-ii-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b078637#experimental-setup-for-reactions-involving-platinum-ii-bromide
https://www.benchchem.com/product/b078637#experimental-setup-for-reactions-involving-platinum-ii-bromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078637?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

